Cas no 1806241-46-2 (3-Iodo-5-methyl-6-(trifluoromethoxy)pyridine-2-carboxylic acid)

• Product Name: 3-Iodo-5-methyl-6-(trifluoromethoxy)pyridine-2-carboxylic acid
• CAS No: 1806241-46-2
• MF: C₈H₅F₃INO₃
• MW: 347.029885053635
• CID: 4836098
• Update Time: 2025-10-29

3-Iodo-5-methyl-6-(trifluoromethoxy)pyridine-2-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 3-Iodo-5-methyl-6-(trifluoromethoxy)pyridine-2-carboxylic acid

• Inchi： 1S/C8H5F3INO3/c1-3-2-4(12)5(7(14)15)13-6(3)16-8(9,10)11/h2H,1H3,(H,14,15)
• InChI Key： LJRKGDBSVSNSQD-UHFFFAOYSA-N
• SMILES： IC1=C(C(=O)O)N=C(C(C)=C1)OC(F)(F)F

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 274
• XLogP3: 3.2
• Topological Polar Surface Area: 59.4

Additional information on 3-Iodo-5-methyl-6-(trifluoromethoxy)pyridine-2-carboxylic acid

Introduction to 3-Iodo-5-methyl-6-(trifluoromethoxy)pyridine-2-carboxylic acid (CAS No. 1806241-46-2)

3-Iodo-5-methyl-6-(trifluoromethoxy)pyridine-2-carboxylic acid (CAS No. 1806241-46-2) is a highly specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound, characterized by its unique structural features, serves as a crucial intermediate in the synthesis of various biologically active molecules. The presence of an iodo substituent, a methyl group, and a trifluoromethoxy moiety on the pyridine core imparts distinct chemical properties that make it particularly valuable in drug discovery and development.

The pyridine-2-carboxylic acid backbone of this compound is a well-known pharmacophore in medicinal chemistry, frequently incorporated into molecules targeting neurological disorders, infectious diseases, and cancer. The combination of these functional groups not only enhances the compound's reactivity but also its potential to interact with biological targets in novel ways. Recent advancements in synthetic methodologies have further highlighted the utility of this compound as a versatile building block for more complex structures.

In recent years, the pharmaceutical industry has seen a surge in the demand for fluorinated compounds due to their improved metabolic stability and binding affinity. The trifluoromethoxy group in 3-Iodo-5-methyl-6-(trifluoromethoxy)pyridine-2-carboxylic acid is a prime example of such a moiety, which has been extensively studied for its ability to modulate pharmacokinetic properties. This feature makes the compound an attractive candidate for designing next-generation therapeutics with enhanced efficacy and reduced side effects.

One of the most compelling aspects of this compound is its role in the synthesis of small-molecule inhibitors targeting enzyme-catalyzed reactions. Enzymes such as kinases and proteases are critical players in many disease pathways, and inhibiting their activity can lead to therapeutic benefits. The structural motif of 3-Iodo-5-methyl-6-(trifluoromethoxy)pyridine-2-carboxylic acid allows for precise tuning of interactions with these enzymes through iodo substitution-mediated cross-coupling reactions. These reactions are fundamental in constructing complex drug molecules with high selectivity and potency.

The iodo group on the pyridine ring is particularly noteworthy, as it enables palladium-catalyzed cross-coupling reactions such as Suzuki-Miyaura and Stille couplings. These reactions are widely employed in medicinal chemistry to introduce aryl or vinyl groups into drug candidates, thereby expanding their chemical space. The ability to readily modify the iodo substituent opens up numerous possibilities for generating derivatives with tailored biological activities. Such modifications are essential for optimizing drug candidates during preclinical and clinical development.

Recent studies have demonstrated the utility of 3-Iodo-5-methyl-6-(trifluoromethoxy)pyridine-2-carboxylic acid in the development of novel antiviral agents. The pyridine scaffold is known to interact with viral proteases and polymerases, making it a promising scaffold for antiviral drug design. Additionally, the presence of fluorinated groups can enhance the antiviral activity by improving interactions with viral targets. This has led to several research groups exploring derivatives of this compound as potential treatments for emerging viral infections.

The synthesis of 3-Iodo-5-methyl-6-(trifluoromethoxy)pyridine-2-carboxylic acid involves multi-step organic transformations that highlight the ingenuity of modern synthetic chemistry. The process typically begins with the functionalization of a pyridine precursor, followed by selective introduction of the iodo, methyl, and trifluoromethoxy groups. Advanced techniques such as transition-metal catalysis and flow chemistry have been employed to improve yield and scalability. These advancements underscore the importance of innovative synthetic strategies in facilitating access to complex molecules like this one.

In conclusion, 3-Iodo-5-methyl-6-(trifluoromethoxy)pyridine-2-carboxylic acid (CAS No. 1806241-46-2) represents a significant advancement in pharmaceutical chemistry. Its unique structural features make it an invaluable intermediate for synthesizing biologically active compounds with potential applications across multiple therapeutic areas. As research continues to uncover new biological targets and synthetic methodologies, compounds like this one will undoubtedly play an increasingly pivotal role in drug discovery and development.